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Compound of Interest

Compound Name: Methyl glycolate

Cat. No.: B042273 Get Quote

An In-depth Technical Guide to the Safety and Handling of Methyl Glycolate

This document provides comprehensive safety and handling information for methyl glycolate
(CAS No. 96-35-5), intended for researchers, scientists, and professionals in drug development

and other laboratory settings. The information is compiled from various safety data sheets and

chemical databases.

Section 1: Chemical Identification
Identifier Value

Chemical Name Methyl glycolate

Synonyms

Hydroxyacetic Acid Methyl Ester, Methyl 2-

Hydroxyacetate, Glycolic Acid Methyl Ester[1][2]

[3]

CAS Number 96-35-5[2]

Molecular Formula C3H6O3[2][4]

Molecular Weight 90.08 g/mol [4][5]

Structure
InChI Key: GSJFXBNYJCXDGI-UHFFFAOYSA-

N

Section 2: Physical and Chemical Properties
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Methyl glycolate is a colorless to pale yellow liquid with a characteristic sweet, fruity odor.[2][5]

[6] It is miscible with water and soluble in organic solvents like ethanol and ether.[2][7]

Property Value

Appearance Clear, colorless to light yellow liquid[5]

Boiling Point 149-151 °C[7]

Flash Point 67 °C (152.6 °F) - closed cup[1][4]

Density 1.167 g/mL at 25 °C[7]

Vapor Pressure 17 mmHg at 52 °C[7]

Vapor Density 3.12 (air = 1)[7]

Water Solubility Miscible[7]

Refractive Index n20/D 1.417[7]

Section 3: Hazard Identification and Classification
Methyl glycolate is classified as a combustible liquid and an irritant.[8][9][10] Appropriate

precautions must be taken to avoid contact and inhalation.

Hazard Classification Category GHS Hazard Statement

Flammable Liquids Category 4 H227: Combustible liquid[4][5]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[5]

[9][10]

Serious Eye Damage/Irritation Category 2
H319: Causes serious eye

irritation[5][9][10]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[5][9][10]

NFPA Rating (Estimated):[1]
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Health: 1

Flammability: 2

Instability: 0

Section 4: Health Hazard Information
Exposure to methyl glycolate can cause irritation to the skin, eyes, and respiratory system.[7]

Inhalation: May cause respiratory tract irritation.[1][10] Symptoms of overexposure can

include headache, dizziness, tiredness, nausea, and vomiting.[4]

Skin Contact: Causes skin irritation.[9][10] It may be harmful if absorbed through the skin.[1]

Eye Contact: Causes serious eye irritation.[9][10]

Ingestion: May cause irritation of the digestive tract and may be harmful if swallowed.[1]

Chronic Exposure: No information on chronic health effects has been found.[1]

Section 5: First-Aid Measures
Immediate medical attention is recommended for all routes of exposure.
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Exposure Route First-Aid Protocol

Eye Contact

Immediately rinse with plenty of water, including

under the eyelids, for at least 15 minutes. Get

medical attention.[4][8]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes. Remove

contaminated clothing and wash before reuse.

Get medical attention if irritation develops and

persists.[1][4]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Get medical attention.[1][4]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Get

medical attention.[1][4]

Notes to Physician Treat symptomatically and supportively.[1][4]

Section 6: Fire-Fighting Measures
Methyl glycolate is a combustible liquid and presents a slight fire hazard when exposed to

heat or flame.[9]

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide (CO2).[1][4][8] Water mist can be used to cool fire-exposed containers.[4]

Specific Hazards: Containers may explode when heated.[4][8] Vapors are heavier than air

and can travel along the ground to a source of ignition.[1] During a fire, irritating and highly

toxic gases may be generated through thermal decomposition.[1]

Fire-fighter Protection: Wear a self-contained breathing apparatus (SCBA) in pressure-

demand, MSHA/NIOSH approved (or equivalent), and full protective gear.[1][8]

Section 7: Accidental Release Measures
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Spills should be cleaned up immediately, observing all safety precautions.

Personal Precautions: Evacuate personnel from the area. Wear appropriate personal

protective equipment (PPE) as outlined in Section 9. Ensure adequate ventilation. Avoid

breathing vapors, mist, or gas.[1][9]

Environmental Precautions: Prevent spillage from entering drains or waterways.[1][9]

Containment and Cleanup: Remove all sources of ignition.[1] Use spark-proof tools.[1]

Contain the spill and absorb it with an inert material such as sand, earth, or vermiculite.[1][9]

Collect the material into a suitable, labeled container for disposal.[1][9]

Section 8: Handling and Storage
Proper handling and storage procedures are critical to ensure safety.

Safe Handling:

Wash hands thoroughly after handling.[1]

Use only in a well-ventilated area.[1][9]

Avoid all personal contact, including inhalation.[9]

Keep away from open flames, hot surfaces, and sources of ignition.[4][8]

Avoid contact with skin, eyes, and clothing.[1]

Empty containers may retain product residue and can be dangerous.[1]

Storage Conditions:

Store in a cool, dry, well-ventilated area.[1][9]

Keep containers tightly closed when not in use.[4][9]

Store away from incompatible materials and sources of ignition.[1][4]

Protect containers from physical damage.[9]
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Incompatible Materials: Strong oxidizing agents.[4][8]

Section 9: Exposure Controls and Personal
Protection

Engineering Controls: Work areas should be equipped with an eyewash station and a safety

shower.[1] Use adequate ventilation to keep airborne concentrations low.[1]

Personal Protective Equipment (PPE): The selection of PPE depends on the specific work

conditions and risk of exposure.
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Legend

Process Step Decision Point PPE Required Start/End Start: Assess Task
Involving Methyl Glycolate

Is ventilation
adequate?

Risk of splash
or eye contact?

Yes Use NIOSH/MSHA
approved respirator

No

Potential for skin
contact?

No Wear chemical
splash goggles

Yes

Wear appropriate
protective gloves

Yes

Proceed with Task

No

Wear protective
clothing/lab coat

Click to download full resolution via product page

Caption: PPE Selection Workflow for Handling Methyl Glycolate
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Section 10: Stability and Reactivity
Reactivity: No hazardous reactions have been reported under normal processing conditions.

[8]

Chemical Stability: The product is stable under normal ambient and anticipated storage and

handling conditions of temperature and pressure.[4][8]

Conditions to Avoid: Incompatible products, excess heat, and all sources of ignition such as

sparks or open flames.[4]

Hazardous Decomposition Products: Upon combustion, may produce carbon monoxide and

carbon dioxide.[8]

Hazardous Polymerization: Hazardous polymerization does not occur.[8]

Section 11: Disposal Considerations
Chemical waste generators must determine if a discarded chemical is classified as hazardous

waste.[1]

Disposal Methods: Waste must be disposed of in accordance with federal, state, and local

environmental control regulations.[1] Dispose of contents/container to an approved waste

disposal plant.[3][8]

Contaminated Packaging: Empty containers should be taken to an approved waste handling

site for recycling or disposal. Do not reuse empty containers as they may retain product

residue.[1]
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Spill Detected

Alert personnel and
 alet Fire Brigade
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Remove all
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Don appropriate PPE
(See Section 9)

Contain spill with sand,
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Absorb remaining product

Collect residue into labeled
containers for disposal

Wash spill area and
prevent runoff into drains

Dispose of waste according
to regulations (See Section 11)

Click to download full resolution via product page

Caption: Emergency Response Workflow for a Methyl Glycolate Spill
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Section 12: Toxicological Information
The toxicological properties of methyl glycolate have not been fully investigated.[1][8] Most

available data relates to its irritant properties.

Acute Toxicity: No acute toxicity information is available for this product.[4][8]

Carcinogenicity: No component of this product present at levels greater than or equal to

0.1% is identified as a probable, possible or confirmed human carcinogen by IARC, ACGIH,

NTP, or OSHA.

Sensitization: No information available.[8]

Mutagenicity: No information available.

Teratogenicity: No information available.[8]

Given the lack of comprehensive toxicological data, methyl glycolate should be handled with

care, and exposure should be minimized.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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